83-98-7

Orphenadrine

In Stock

• CAS RN:
• 83-98-7

• Formula:
• C18H23NO

• InChI:
• InChI=1S/C18H23NO/c1-15-9-7-8-12-17(15)18(20-14-13-19(2)3)16-10-5-4-6-11-16/h4-12,18H,13-14H2,1-3H3

• InChIKey:
• QVYRGXJJSLMXQH-UHFFFAOYSA-N

• Orphenadrine is a muscarinic antagonist with muscle relaxant activity. Although the mechanism of action has not been determined, orphenadrine appears to block muscarinic acetylcholine receptors as well as N-methyl-D-aspartate (NMDA) receptors in the central nervous system (CNS). This may interfere with the transmission of nerve impulses from the spinal cord to the muscles and may help relax muscles. In addition, orphenadrine exerts antagonistic effects on histamine H1 receptors.
  Orphenadrine is a centrally acting muscle relaxant that has been in clinical use for more than 50 years and has not been linked to liver injury or clinically apparent drug induced liver disease.
  Orphenadrine, also known as mefenamine or disipal, belongs to the class of organic compounds known as diphenylmethanes. Diphenylmethanes are compounds containing a diphenylmethane moiety, which consists ...

Methyl Bromodifluoroacetate

In Stock

• CAS RN:
• 683-98-7

• Formula:
• C3H3BrF2O2

• InChI:
• InChI=1S/C3H3BrF2O2/c1-8-2(7)3(4,5)6/h1H3

• InChIKey:
• IOBCLXSGWMFVQJ-UHFFFAOYSA-N

• Methyl bromodifluoroacetate
  
  

p-Bromobenzhydryl 2-Chloroethyl Ether

In Stock

• CAS RN:
• 71783-98-7

• Formula:
• C15H14BrClO

• InChI:
• InChI=1S/C15H14BrClO/c16-14-8-6-13(7-9-14)15(18-11-10-17)12-4-2-1-3-5-12/h1-9,15H,10-11H2

• InChIKey:
• MYEKQAWCNLJISB-UHFFFAOYSA-N

• P-Bromobenzhydryl 2-Chloroethyl Ether is a useful research compound. Its molecular formula is C15H14BrClO and its molecular weight is 325.63 g/mol. The purity is usually 95%.

Thiourea, N-(4-(1H-benzimidazol-2-ylmethoxy)phenyl)-N'-(2-methylphenyl)-

• CAS RN:
• 84483-98-7

• Formula:
• C22H20N4OS

• InChI:
• InChI=1S/C22H20N4OS/c1-15-6-2-3-7-18(15)26-22(28)23-16-10-12-17(13-11-16)27-14-21-24-19-8-4-5-9-20(19)25-21/h2-13H,14H2,1H3,(H,24,25)(H2,23,26,28)

• InChIKey:
• GTRWQWNNVFCANC-UHFFFAOYSA-N

• Thiourea, N-(4-(1H-benzimidazol-2-ylmethoxy)phenyl)-N'-(2-methylphenyl)- is a useful research compound. Its molecular formula is C22H20N4OS and its molecular weight is 388.5 g/mol. The purity is usually 95%.

N-[(3-bromothiophen-2-yl)methylidene]hydroxylamine

In Stock

• CAS RN:
• 89283-98-7

• Formula:
• C5H4BrNOS

• InChI:
• InChI=1S/C5H4BrNOS/c6-4-1-2-9-5(4)3-7-8/h1-3,8H/b7-3+

• InChIKey:
• SBOXMASGXILSPY-XVNBXDOJSA-N

• N-[(3-bromothiophen-2-yl)methylidene]hydroxylamine is a useful research compound. Its molecular formula is C5H4BrNOS and its molecular weight is 206.06. The purity is usually 95%.

5-Oxo-2-thioxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile

In Stock

• CAS RN:
• 165283-98-7

• Formula:
• C10H8N2OS

• InChI:
• InChI=1S/C10H8N2OS/c11-5-6-4-7-8(12-10(6)14)2-1-3-9(7)13/h4H,1-3H2,(H,12,14)

• InChIKey:
• VQSFARIYUUEKEA-UHFFFAOYSA-N

• 5-Oxo-2-thioxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile is a useful research compound. Its molecular formula is C10H8N2OS and its molecular weight is 204.25. The purity is usually 95%.

3,4,5-trimethoxy-N-[[5-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide

In Stock

• CAS RN:
• 851783-98-7

• Formula:
• C25H29N5O6S

• InChI:
• InChI=1S/C25H29N5O6S/c1-33-19-13-17(14-20(34-2)23(19)35-3)24(32)26-15-21-27-28-25(36-21)37-16-22(31)30-11-9-29(10-12-30)18-7-5-4-6-8-18/h4-8,13-14H,9-12,15-16H2,1-3H3,(H,26,32)

• InChIKey:
• IAAIBNHRBKWOCK-UHFFFAOYSA-N

• 3,4,5-trimethoxy-N-[[5-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide is a useful research compound. Its molecular formula is C25H29N5O6S and its molecular weight is 527.6. The purity is usually 95%.

N-(5-chloro-2-methoxyphenyl)-2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide

In Stock

• CAS RN:
• 893983-98-7

• Formula:
• C23H24ClN3O4

• InChI:
• InChI=1S/C23H24ClN3O4/c1-4-26(5-2)21(28)14-27-13-17(16-8-6-7-9-19(16)27)22(29)23(30)25-18-12-15(24)10-11-20(18)31-3/h6-13H,4-5,14H2,1-3H3,(H,25,30)

• InChIKey:
• FVUCAGOVSSTDHK-UHFFFAOYSA-N

• N-(5-chloro-2-methoxyphenyl)-2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C23H24ClN3O4 and its molecular weight is 441.91. The purity is usually 95%.

2-(4-Bromophenyl)-4'-iodoacetophenone

In Stock

• CAS RN:
• 898783-98-7

• Formula:
• C14H10BrIO

• InChI:
• InChI=1S/C14H10BrIO/c15-12-5-1-10(2-6-12)9-14(17)11-3-7-13(16)8-4-11/h1-8H,9H2

• InChIKey:
• OWSJPTUQAWCYRC-UHFFFAOYSA-N

• 2-(4-Bromophenyl)-4'-iodoacetophenone is a useful research compound. Its molecular formula is C14H10BrIO and its molecular weight is 401.04 g/mol. The purity is usually 95%.

2-chloro-3-cyano-pyridine 1-oxide

• CAS RN:
• 181283-98-7

• Formula:
• C6H3ClN2O

• 2-chloro-3-cyano-pyridine 1-oxide, also known as 2-chloro-3-cyano-pyridine 1-oxide, is a useful research compound. Its molecular formula is C6H3ClN2O and its molecular weight is 155. The purity is usually 95%.

2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-6-phenylpyridazin-3-one

Usually In Stock

• CAS RN:
• 2379983-98-7

• Formula:
• C20H21N5O

• InChI:
• InChI=1S/C20H21N5O/c1-15-13-21-20(22-14-15)24-11-9-17(10-12-24)25-19(26)8-7-18(23-25)16-5-3-2-4-6-16/h2-8,13-14,17H,9-12H2,1H3

• InChIKey:
• LJILMUMAIHDJCK-UHFFFAOYSA-N

• 2-[1-(5-Methylpyrimidin-2-yl)piperidin-4-yl]-6-phenylpyridazin-3-one is a useful research compound. Its molecular formula is C20H21N5O and its molecular weight is 347.422. The purity is usually 95%.

N'-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2,2-trifluoro-N'-methylacetohydrazide

In Stock

• CAS RN:
• 1823183-98-7

• Formula:
• C9H6ClF6N3O

• InChI:
• InChI=1S/C9H6ClF6N3O/c1-19(18-7(20)9(14,15)16)6-5(10)2-4(3-17-6)8(11,12)13/h2-3H,1H3,(H,18,20)

• InChIKey:
• OYLPSBUYGDWQOM-UHFFFAOYSA-N

• N'-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2,2-trifluoro-N'-methylacetohydrazide is a useful research compound. Its molecular formula is C9H6ClF6N3O and its molecular weight is 321.61 g/mol. The purity is usually 95%.